Cas no 2763750-68-9 (3-Cyclopentylisoxazole-5-sulfonyl chloride)

• Product Name: 3-Cyclopentylisoxazole-5-sulfonyl chloride
• CAS No: 2763750-68-9
• MF: C₈H₁₀ClNO₃S
• MW: 235.687900066376
• CID: 6785311
• PubChem ID: 165990226
• Update Time: 2025-06-12

3-Cyclopentylisoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-31786529
• 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride
• 2763750-68-9
• 3-Cyclopentylisoxazole-5-sulfonyl chloride

• Inchi： 1S/C8H10ClNO3S/c9-14(11,12)8-5-7(10-13-8)6-3-1-2-4-6/h5-6H,1-4H2
• InChI Key： GOWFWXPXVMMLCK-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C2CCCC2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 235.0069920g/mol
• Monoisotopic Mass: 235.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-Cyclopentylisoxazole-5-sulfonyl chloride

Recent Advances in the Application of 3-Cyclopentylisoxazole-5-sulfonyl chloride (CAS: 2763750-68-9) in Chemical Biology and Pharmaceutical Research

3-Cyclopentylisoxazole-5-sulfonyl chloride (CAS: 2763750-68-9) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its reactive sulfonyl chloride group and isoxazole core, has garnered significant attention due to its potential in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and protease-targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of novel cyclin-dependent kinase (CDK) inhibitors. Researchers utilized 3-Cyclopentylisoxazole-5-sulfonyl chloride as a crucial intermediate to introduce the isoxazole sulfonamide moiety, which significantly enhanced the compounds' binding affinity to CDK2 and CDK4. The resulting inhibitors showed promising anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range.

In parallel research, the compound's reactivity has been exploited in chemical proteomics applications. A recent Nature Chemical Biology publication highlighted its use in activity-based protein profiling (ABPP) studies, where it served as a warhead for covalent modification of catalytic serine residues in various hydrolases. This application has opened new avenues for target identification and validation in drug discovery pipelines.

The synthetic accessibility of 3-Cyclopentylisoxazole-5-sulfonyl chloride has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report described an optimized, scalable synthesis route that achieves >90% yield while minimizing hazardous byproducts. This development is particularly significant for industrial-scale production and has facilitated broader adoption of the compound in pharmaceutical R&D.

Emerging applications in targeted protein degradation have further expanded the compound's utility. Researchers have successfully incorporated 3-Cyclopentylisoxazole-5-sulfonyl chloride into proteolysis-targeting chimera (PROTAC) designs, where its structural features contribute to both target binding and E3 ligase recruitment. Preliminary results suggest these molecules exhibit enhanced cellular permeability compared to traditional PROTAC architectures.

Despite these advances, challenges remain in fully characterizing the compound's reactivity profile and optimizing its application in diverse chemical contexts. Ongoing research aims to better understand its selectivity patterns and develop derivatives with improved pharmacological properties. The continued investigation of 3-Cyclopentylisoxazole-5-sulfonyl chloride and its analogs promises to yield important insights for both fundamental chemical biology and applied pharmaceutical development.